Methyl 2,4-difluoro-3-methylbenzoate
Cat. No. B1498148
M. Wt: 186.15 g/mol
InChI Key: HOGRLWSBORVTPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09056110B2
Procedure details
To a solution of 2,4-difluoro-3-methyl-benzoic acid methyl ester from Step A (1.1 g, 5.5 mmol) in tetrahydrofuran (10 mL), cooled to −78° C. using a dry ice/acetone bath, was added lithium aluminum hydride, 1.0M in tetrahydrofuran (10 mL, 10 mmol), in a dropwise manner. The solution was stirred for two hours. The reaction was quenched by dropwise addition of ice-cold saturated sodium bicarbonate solution and was extracted with ethyl acetate. The organic layer was washed with water and brine and dried over magnesium sulfate. The slurry was filtered and concentrated to provide the alcohol as a colorless liquid (1.1 g, quantitative yield).
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3](=O)[C:4]1[CH:9]=[CH:8][C:7]([F:10])=[C:6]([CH3:11])[C:5]=1[F:12].[H-].[Al+3].[Li+].[H-].[H-].[H-]>O1CCCC1>[F:12][C:5]1[C:6]([CH3:11])=[C:7]([F:10])[CH:8]=[CH:9][C:4]=1[CH2:3][OH:2] |f:1.2.3.4.5.6|
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Inputs
Step One
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Name
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Quantity
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1.1 g
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Type
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reactant
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Smiles
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COC(C1=C(C(=C(C=C1)F)C)F)=O
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The solution was stirred for two hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction was quenched by dropwise addition of ice-cold saturated sodium bicarbonate solution
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EXTRACTION
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Type
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EXTRACTION
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Details
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was extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic layer was washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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The slurry was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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FC1=C(C=CC(=C1C)F)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.1 g | |
| YIELD: CALCULATEDPERCENTYIELD | 126.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
